3,5-Diethoxybenzaldehyde
Overview
Description
3,5-Diethoxybenzaldehyde, also known as 3,5-Dimethoxybenzaldehyde, is a dimethoxybenzene . It is used as a building block in organic synthesis . It is used to prepare isomeric hyperbranched polyetherketones .
Molecular Structure Analysis
The molecular formula of this compound is C9H10O3 . Its average mass is 166.174 Da and its monoisotopic mass is 166.062988 Da .Physical and Chemical Properties Analysis
The molecular weight of this compound is 166.17 g/mol . More specific physical and chemical properties such as boiling point, melting point, and density were not found in the sources.Scientific Research Applications
Chemical Synthesis and Modification
3,5-Diethoxybenzaldehyde, similar to its derivatives, plays a significant role in chemical synthesis. For instance, derivatives of 3,4,5-trimethoxybenzaldehyde have been investigated under electron transfer conditions from alkali metals in aprotic solvents, enabling selective removal and substitution of methoxy groups (Azzena et al., 1992). Similarly, reductive alkylation of 3,4,5-trimethoxybenzaldehyde dimethylacetal has been employed for new syntheses of dialkyl dimethoxybenzenes and alkyl dimethoxybenzaldehydes (Azzena et al., 1990).
Spectroscopic and Quantum Chemical Analysis
Spectroscopic and quantum chemical analyses of benzaldehyde derivatives are integral to understanding their molecular structures and properties. For instance, 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, a derivative, has been analyzed using FT-IR, FT-Raman, UV-Visible, NMR spectral studies, and density functional theory computations, providing insights into the molecule's structure, stability, and bioactivity (Mary & James, 2020).
Medicinal Chemistry and Enzyme Inhibition
In medicinal chemistry, derivatives of benzaldehydes, including this compound, are explored for their potential enzyme inhibition properties. For example, hybrid molecules synthesized from 4-hydroxybenzaldehyde derivatives have demonstrated inhibition effects against metabolic enzymes such as carbonic anhydrase and acetylcholinesterase, emphasizing their significance in pharmacological research (Şahin et al., 2022).
Antimutagenic Effects
Benzaldehyde and its derivatives, such as this compound, have shown bio-antimutagenic effects, reducing mutation frequency in certain bacterial strains. This indicates their potential role in understanding and mitigating genetic mutations (Watanabe et al., 1988).
Catalysis and Organic Synthesis
These compounds are also involved in catalysis and organic synthesis processes. For example, the reaction of 2-hydroxybenzaldehydes with alkynes using a rhodium-based catalyst system illustrates their role in organic synthesis, yielding 2-alkenoylphenols (Kokubo et al., 1999).
Photophysical Properties
Furthermore, the photophysical properties of benzaldehyde derivatives are explored for potential applications in organic light-emitting diodes (OLEDs). Studies on phosphorescent platinum(II) complexes based on donor-π-acceptor Schiff bases derived from hydroxybenzaldehydes illustrate the importance of these compounds in developing new materials for electronic devices (Zhang et al., 2016).
Mechanism of Action
Target of Action
3,5-Diethoxybenzaldehyde primarily targets the cellular antioxidation systems of fungi . It disrupts these systems, leading to effective control of fungal pathogens .
Mode of Action
The compound interacts with its targets by destabilizing cellular redox homeostasis and/or antioxidation systems . This disruption is achieved through the redox-active properties of this compound .
Biochemical Pathways
The affected pathways primarily involve the oxidative stress-response pathway . The compound’s action results in the disruption of cellular antioxidation, affecting components such as superoxide dismutases and glutathione reductase . This leads to downstream effects that inhibit fungal growth .
Pharmacokinetics
Its molecular weight (16617), PSA (3553000), and LogP (151630) suggest that it may have reasonable bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action include the destabilization of cellular redox homeostasis and inhibition of antioxidation systems . This leads to the effective inhibition of fungal growth .
Safety and Hazards
Properties
IUPAC Name |
3,5-diethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-3-13-10-5-9(8-12)6-11(7-10)14-4-2/h5-8H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIPMWRCUOVSCDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1)C=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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